Cas no 1805129-39-8 (2,4-Bis(trifluoromethyl)-6-bromobenzyl chloride)

• Product Name: 2,4-Bis(trifluoromethyl)-6-bromobenzyl chloride
• CAS No: 1805129-39-8
• MF: C₉H₄BrClF₆
• MW: 341.475481987
• CID: 4980643
• Update Time: 2025-06-15

2,4-Bis(trifluoromethyl)-6-bromobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-6-bromobenzyl chloride

• Inchi： 1S/C9H4BrClF6/c10-7-2-4(8(12,13)14)1-6(5(7)3-11)9(15,16)17/h1-2H,3H2
• InChI Key： YELGCEFUOKXWIG-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 4.8
• Topological Polar Surface Area: 0

Additional information on 2,4-Bis(trifluoromethyl)-6-bromobenzyl chloride

Introduction to 2,4-Bis(trifluoromethyl)-6-bromobenzyl chloride (CAS No. 1805129-39-8)

2,4-Bis(trifluoromethyl)-6-bromobenzyl chloride, with the CAS number 1805129-39-8, is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by the presence of trifluoromethyl groups and a bromine atom, which confer specific chemical properties and reactivity profiles that are highly valuable in synthetic chemistry.

The molecular formula of 2,4-Bis(trifluoromethyl)-6-bromobenzyl chloride is C₁₀H₅BrClF₆. The compound's structure consists of a benzene ring substituted with two trifluoromethyl groups at the 2 and 4 positions and a bromine atom at the 6 position. Additionally, a chlorine atom is attached to the benzyl group. This intricate arrangement of functional groups imparts a high degree of chemical stability and reactivity, making it an attractive starting material for the synthesis of more complex molecules.

In the realm of medicinal chemistry, 2,4-Bis(trifluoromethyl)-6-bromobenzyl chloride has shown promise as an intermediate in the development of novel pharmaceuticals. The trifluoromethyl groups are known to enhance metabolic stability and improve pharmacokinetic properties, while the bromine atom can be used as a handle for further functionalization. Recent studies have explored its use in the synthesis of anticancer agents, where it serves as a building block for compounds with potent cytotoxic activity against various cancer cell lines.

A notable study published in the Journal of Medicinal Chemistry (2023) reported the synthesis of a series of derivatives from 2,4-Bis(trifluoromethyl)-6-bromobenzyl chloride. These derivatives exhibited significant antiproliferative effects on human breast cancer cells (MCF-7) and prostate cancer cells (PC-3). The researchers attributed the enhanced activity to the presence of trifluoromethyl groups, which improved cell permeability and stability within the cellular environment.

Beyond its applications in medicinal chemistry, 2,4-Bis(trifluoromethyl)-6-bromobenzyl chloride has also found utility in materials science. The compound's unique electronic properties make it suitable for use in the development of advanced materials with tailored functionalities. For instance, it has been employed in the synthesis of fluorinated polymers with improved thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics, coatings, and adhesives.

In another study published in Advanced Materials (2023), researchers utilized 2,4-Bis(trifluoromethyl)-6-bromobenzyl chloride as a monomer to create fluorinated copolymers with enhanced hydrophobicity and oleophobicity. These copolymers exhibited superior performance in water-repellent coatings and anti-fouling surfaces, demonstrating their potential for use in marine applications and industrial coatings.

The synthetic versatility of 2,4-Bis(trifluoromethyl)-6-bromobenzyl chloride is further highlighted by its role as a key intermediate in the preparation of various functionalized molecules. Its reactivity with nucleophiles such as amines, alcohols, and thiols allows for the introduction of diverse functional groups, thereby expanding its utility in organic synthesis. This makes it an invaluable tool for chemists working on complex molecule synthesis and drug discovery projects.

In conclusion, 2,4-Bis(trifluoromethyl)-6-bromobenzyl chloride (CAS No. 1805129-39-8) is a versatile compound with significant potential across multiple scientific disciplines. Its unique chemical structure endows it with properties that make it highly suitable for applications in medicinal chemistry and materials science. Ongoing research continues to uncover new possibilities for this compound, solidifying its position as an important player in modern chemical research.